Cas no 2228840-37-5 (4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine)

• Product Name: 4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine
• CAS No: 2228840-37-5
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5980305
• PubChem ID: 165609116
• Update Time: 2025-07-10

4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine
• 4-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-2-methylbutan-2-amine
• 2228840-37-5
• EN300-1732319

• Inchi： 1S/C12H19NS/c1-12(2,13)7-6-10-8-9-4-3-5-11(9)14-10/h8H,3-7,13H2,1-2H3
• InChI Key： OBRYKOKCKVNXMQ-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC2)CCC(C)(C)N

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine

Introduction to 4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine (CAS No. 2228840-37-5)

4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine (CAS No. 2228840-37-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of substituted amines and features a cyclopentabthiophene moiety, which is known for its excellent electronic and optical properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of this compound.

Chemical Structure and Synthesis

The molecular structure of 4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine is characterized by a cyclopentabthiophene ring system fused with a substituted butylamine group. The cyclopentabthiophene moiety is a five-membered ring containing four sulfur atoms and one carbon atom, which imparts unique electronic properties to the molecule. The butylamine group, with its methyl substitution at the second carbon position, adds further complexity and functionality to the compound.

The synthesis of 4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine typically involves multistep reactions. One common approach is to start with the synthesis of the cyclopentabthiophene core using cyclization reactions followed by functionalization of the butylamine group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

Physical and Chemical Properties

4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine exhibits a range of physical and chemical properties that make it suitable for various applications. The compound is generally solid at room temperature and has a high melting point due to the rigidity of the cyclopentabthiophene ring system. It is also relatively stable under ambient conditions but may require careful handling to avoid degradation in the presence of strong acids or bases.

The electronic properties of 4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine are particularly noteworthy. The presence of multiple sulfur atoms in the cyclopentabthiophene ring system results in low bandgap energy, making it an excellent candidate for organic electronic materials such as organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). Additionally, the amine group can be protonated under acidic conditions, which can be useful for tuning its electronic properties or for use in proton-conducting materials.

Potential Applications

The unique combination of electronic and optical properties makes 4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine an attractive candidate for a variety of applications in both materials science and medicinal chemistry.

In the field of materials science, this compound has shown promise as an active layer material in organic photovoltaic devices. Recent studies have demonstrated that films composed of 4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine exhibit high charge carrier mobility and excellent light absorption characteristics. These properties contribute to improved device performance metrics such as power conversion efficiency (PCE) and open-circuit voltage (Voc).

Beyond photovoltaics, 4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine has also been explored for use in organic field-effect transistors (OFETs). The high electron affinity and low bandgap energy make it suitable for use as a semiconducting channel material in OFETs. Research has shown that devices incorporating this compound exhibit high on/off ratios and low threshold voltages, which are crucial parameters for high-performance transistors.

In medicinal chemistry, the amine functionality of 4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine opens up possibilities for its use as a building block in drug discovery. The cyclopentabthiophene moiety can serve as a scaffold for designing bioactive molecules with specific binding affinities to target proteins or receptors. Preliminary studies have indicated that derivatives of this compound exhibit promising biological activities against various disease targets.

Conclusion

4-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylbutan-2-amine (CAS No. 2228840-37-5) is a multifaceted compound with a rich chemical structure that offers numerous opportunities for both fundamental research and practical applications. Its unique combination of electronic and optical properties makes it an attractive candidate for use in organic electronics and drug discovery. As research in these areas continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its potential impact on science and technology.